![molecular formula C13H18N4O3 B7577384 N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide](/img/structure/B7577384.png)
N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide, also known as EPPA, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. In cancer cells, this compound has been shown to inhibit the activity of the enzyme phosphodiesterase, which is involved in cell proliferation and survival. Inflammatory cells, this compound has been shown to inhibit the activity of the enzyme cyclooxygenase, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the application. In cancer cells, this compound has been shown to induce cell death and inhibit cell proliferation. Inflammatory cells, this compound has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. In plants, this compound has been shown to increase chlorophyll content and improve photosynthesis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide in lab experiments is its versatility. It can be used in various applications, including cell culture, animal studies, and plant studies. Another advantage is its low toxicity, which makes it a safer alternative to other chemicals. However, one limitation is its relatively high cost compared to other chemicals. Another limitation is its limited solubility in organic solvents, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide research. One area of interest is its potential use in drug delivery systems. Researchers are exploring ways to modify this compound to enhance its ability to cross the blood-brain barrier and target specific cells. Another area of interest is its potential use in agriculture. Researchers are exploring ways to optimize this compound concentrations and application methods to improve crop yield and plant growth. Finally, researchers are exploring ways to improve the synthesis method of this compound to reduce its cost and increase its yield.
Synthesis Methods
N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide can be synthesized using a multi-step process that involves the reaction of 5-hydroxypyridine-3-carboxylic acid with ethyl chloroformate to form an intermediate compound. This is followed by the reaction of the intermediate compound with piperazine and subsequent purification steps. The final product is a white crystalline powder that is soluble in water.
Scientific Research Applications
N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide has been studied extensively for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, this compound has been shown to have anti-inflammatory and anti-cancer properties. It has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. In agriculture, this compound has been shown to increase crop yield and improve plant growth. In environmental science, this compound has been studied for its ability to remove heavy metals from contaminated soil and water.
properties
IUPAC Name |
N-ethyl-4-(5-hydroxypyridine-3-carbonyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N4O3/c1-2-15-13(20)17-5-3-16(4-6-17)12(19)10-7-11(18)9-14-8-10/h7-9,18H,2-6H2,1H3,(H,15,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDGLRGKNKYDQIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)N1CCN(CC1)C(=O)C2=CC(=CN=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.